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Compound of Interest
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Cat. No.: B3416261 Get Quote

Abstract
This application note provides a detailed protocol for the quantification of (S)-Metalaxyl (also

known as Mefenoxam or Metalaxyl-M) in various produce matrices using Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS). The described method utilizes

the widely accepted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample

preparation procedure followed by a sensitive and selective LC-MS/MS analysis in Multiple

Reaction Monitoring (MRM) mode. This method is suitable for researchers, scientists, and

professionals in the food safety and agrochemical industries for the routine monitoring of (S)-
Metalaxyl residues in fruits and vegetables.

Introduction
(S)-Metalaxyl is a systemic phenylamide fungicide used to control various fungal pathogens on

a wide range of crops. Due to its potential for residues in agricultural products, regulatory

bodies worldwide have established Maximum Residue Limits (MRLs) for (S)-Metalaxyl in
different food commodities. Accurate and sensitive analytical methods are therefore essential to

ensure food safety and compliance with these regulations. LC-MS/MS has become the

technique of choice for pesticide residue analysis due to its high selectivity, sensitivity, and

ability to handle complex matrices. The QuEChERS method provides an efficient and effective

sample preparation approach, minimizing matrix effects and ensuring high analyte recovery.
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Sample Preparation (QuEChERS Method)
This protocol is based on the AOAC Official Method 2007.01 and EN 15662.

2.1.1. Reagents and Materials

Acetonitrile (ACN), HPLC grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Trisodium citrate dihydrate

Disodium hydrogen citrate sesquihydrate

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) sorbent (optional, for highly pigmented samples)

50 mL polypropylene centrifuge tubes

15 mL polypropylene centrifuge tubes

Centrifuge capable of 4000 rpm

Vortex mixer

2.1.2. Extraction Procedure

Homogenization: Homogenize a representative portion of the produce sample (e.g., 1 kg) to

a uniform paste. For samples with low water content, it may be necessary to add a small

amount of purified water.

Weighing: Weigh 10 ± 0.1 g of the homogenized sample into a 50 mL centrifuge tube.

Solvent Addition: Add 10 mL of acetonitrile to the tube.
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Internal Standard (Optional): Add a known amount of an appropriate internal standard (e.g.,

Metalaxyl-d5).

Shaking: Cap the tube and shake vigorously for 1 minute using a vortex mixer to ensure

thorough mixing.

Salt Addition: Add the QuEChERS extraction salts: 4 g of anhydrous MgSO₄, 1 g of NaCl, 1 g

of trisodium citrate dihydrate, and 0.5 g of disodium hydrogen citrate sesquihydrate.

Extraction: Immediately cap the tube and shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at ≥ 4000 rpm for 5 minutes to separate the organic layer.

2.1.3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Transfer: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 15 mL centrifuge tube

containing the d-SPE sorbents.

d-SPE Composition: For most produce, use 150 mg of anhydrous MgSO₄ and 50 mg of

PSA. For samples with high fat content, add 50 mg of C18. For pigmented samples (e.g.,

leafy greens, berries), add 50 mg of GCB.

Cleanup: Cap the tube and shake vigorously for 30 seconds.

Centrifugation: Centrifuge at ≥ 4000 rpm for 5 minutes.

Final Extract: The supernatant is the final extract. Transfer an aliquot into an autosampler vial

for LC-MS/MS analysis.

LC-MS/MS Analysis
2.2.1. Instrumentation

Liquid Chromatograph (LC) system capable of gradient elution.

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.

2.2.2. Chromatographic Conditions
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Parameter Value

Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 1.8 µm)

Mobile Phase A
Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B Methanol with 0.1% formic acid

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temp. 40 °C

Gradient
0-1 min: 10% B; 1-8 min: 10-90% B; 8-10 min:

90% B; 10.1-12 min: 10% B

2.2.3. Mass Spectrometer Conditions

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 3.5 kV

Source Temp. 150 °C

Desolvation Temp. 400 °C

Cone Gas Flow 50 L/hr

Desolvation Gas Flow 800 L/hr

Collision Gas Argon

2.2.4. MRM Transitions for (S)-Metalaxyl

The following MRM transitions should be monitored. The most intense transition is typically

used for quantification, while the second is used for confirmation.
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Dwell Time
(ms)

(S)-Metalaxyl

(Quantifier)
280.1 220.1 15 100

(S)-Metalaxyl

(Qualifier)
280.1 192.1 20 100

Data Presentation
The following table summarizes typical quantitative data obtained using this method. These

values may vary depending on the specific instrument and matrix.

Parameter Result

Linearity (R²) > 0.995

Limit of Detection (LOD) 0.001 mg/kg

Limit of Quantification (LOQ) 0.005 mg/kg

Recovery (at 0.01 mg/kg) 85-110%

Repeatability (RSDr) < 15%

Reproducibility (RSDR) < 20%

Mandatory Visualization
The following diagram illustrates the experimental workflow for the quantification of (S)-
Metalaxyl in produce.

Caption: Experimental workflow for (S)-Metalaxyl quantification.

Conclusion
The described LC-MS/MS method, incorporating a QuEChERS sample preparation protocol,

provides a robust and sensitive approach for the quantification of (S)-Metalaxyl in a variety of

produce samples. The method is straightforward to implement and meets the typical
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performance requirements for routine pesticide residue monitoring. Adherence to this protocol

will enable laboratories to generate high-quality data for food safety assessment and regulatory

compliance.

To cite this document: BenchChem. [Application Note: Quantification of (S)-Metalaxyl in
Produce using LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3416261#lc-ms-ms-protocol-for-quantification-of-s-
metalaxyl-in-produce]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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